Cas no 1307255-11-3 (1-Bromo-2-fluoro-3-(methoxymethyl)benzene)

• Product Name: 1-Bromo-2-fluoro-3-(methoxymethyl)benzene
• CAS No: 1307255-11-3
• MF: C₈H₈BrFO
• MW: 219.050925254822
• MDL: MFCD28347685
• CID: 4582606
• PubChem ID: 70660929
• Update Time: 2025-05-19

1-Bromo-2-fluoro-3-(methoxymethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-fluoro-3-(methoxymethyl)benzene
• 1307255-11-3
• AB92144
• CS-0192643
• MFCD28347685
• SCHEMBL12093169
• AKOS027339284
• A1-39763
• 1-Bromo-2-fluoro-3-(methoxymethyl)benzene

• MDL： MFCD28347685
• Inchi： 1S/C8H8BrFO/c1-11-5-6-3-2-4-7(9)8(6)10/h2-4H,5H2,1H3
• InChI Key： ZIGGSVOUBSSHBJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)COC

Computed Properties

• Exact Mass: 217.97426g/mol
• Monoisotopic Mass: 217.97426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1-Bromo-2-fluoro-3-(methoxymethyl)benzene

Introduction to 1-Bromo-2-fluoro-3-(methoxymethyl)benzene (CAS No. 1307255-11-3)

1-Bromo-2-fluoro-3-(methoxymethyl)benzene (CAS No. 1307255-11-3) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by the presence of a bromine atom, a fluorine atom, and a methoxymethyl group on a benzene ring, which endows it with a combination of halogen and ether functionalities. These features make it an attractive intermediate for the synthesis of complex molecules with diverse biological activities.

The synthesis of 1-Bromo-2-fluoro-3-(methoxymethyl)benzene typically involves multi-step reactions, starting from readily available aromatic compounds. One common approach is the bromination of 2-fluoro-3-(methoxymethyl)benzene, followed by selective functionalization to introduce the desired substituents. The choice of reagents and reaction conditions is crucial to achieve high yields and purity, as impurities can significantly affect the properties and applications of the final product.

In the pharmaceutical industry, 1-Bromo-2-fluoro-3-(methoxymethyl)benzene has been explored as a key intermediate in the development of novel drugs. Its unique combination of halogen and ether functionalities allows for the creation of molecules with specific pharmacological profiles. For instance, recent studies have shown that derivatives of this compound exhibit potent anti-cancer activity by selectively inhibiting key enzymes involved in tumor growth and metastasis. Additionally, its ability to cross biological membranes makes it a valuable candidate for drug delivery systems.

Beyond pharmaceuticals, 1-Bromo-2-fluoro-3-(methoxymethyl)benzene has found applications in materials science, particularly in the development of advanced polymers and coatings. The presence of bromine and fluorine atoms can enhance the thermal stability and chemical resistance of these materials, making them suitable for use in harsh environments. Furthermore, the methoxymethyl group can be used to introduce additional functionalities through post-polymerization modifications, expanding the range of potential applications.

The environmental impact of 1-Bromo-2-fluoro-3-(methoxymethyl)benzene is an important consideration in its use and disposal. Recent research has focused on developing more sustainable synthesis methods that minimize waste generation and reduce the environmental footprint. Green chemistry principles are being applied to optimize reaction conditions and select environmentally friendly reagents. Additionally, efforts are underway to develop biodegradable derivatives that can be safely disposed of without causing harm to ecosystems.

In conclusion, 1-Bromo-2-fluoro-3-(methoxymethyl)benzene (CAS No. 1307255-11-3) is a multifunctional compound with a wide range of applications in pharmaceuticals, materials science, and beyond. Its unique chemical structure provides a foundation for the development of novel drugs and advanced materials with improved properties. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern chemistry and its potential to contribute to significant advancements in various fields.